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Compound of Interest

Compound Name: Yttrium

Cat. No.: B1196420 Get Quote

This document provides comprehensive guidance on the necessary personal protective

equipment (PPE), safe handling protocols, and disposal plans for yttrium in a laboratory

setting. The information is intended for researchers, scientists, and drug development

professionals to ensure a safe working environment and compliance with safety regulations.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure to yttrium, particularly in powder form,

and to ensure personal safety. The following table summarizes the recommended PPE for

handling yttrium.[1][2][3][4]
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face

Safety glasses with side-

shields, goggles, or a face

shield.[1][3]

Must be worn at all times in the

laboratory to protect against

dust particles.

Skin
Chemical-resistant gloves

(e.g., impermeable gloves).[1]

Inspect gloves for any signs of

wear and tear before use.

Lab coat or protective work

clothing.[1][3]

Should be worn to prevent skin

contact. Do not blow dust off

clothing with compressed air.

[1][2]

Respiratory
NIOSH-approved respirator.[1]

[2]

Required when engineering

controls are insufficient, when

handling fine dust, or if

permissible exposure limits are

exceeded.[1][2] The

recommended airborne

exposure limit for yttrium is 1

mg/m³ averaged over an 8-

hour workshift.[3]

Occupational Exposure Limits
Organization

Exposure Limit (8-hour Time-Weighted

Average)

OSHA (PEL) 1 mg/m³[1][3]

ACGIH (TLV) 1 mg/m³[1]

NIOSH (REL) 1 mg/m³[3]

CAL/OSHA (PEL) 1 mg/m³
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Proper procedures for handling, storing, and disposing of yttrium are critical for laboratory

safety and environmental protection.

Handling Procedures
Ventilation: Always handle yttrium in a well-ventilated area.[2] The use of a local exhaust

ventilation system or a chemical fume hood is preferred, especially when dealing with

yttrium dust or powder.[1][2]

Inert Atmosphere: When possible, handle yttrium in an enclosed, controlled process under a

dry, protective gas like argon.[1]

Avoid Dust Formation: Minimize the creation of yttrium dust.[2] Yttrium in powdered form is

a fire hazard and can be flammable when exposed to heat, sparks, or flames.[1][2][3]

Ignition Sources: Keep yttrium away from heat, sparks, open flames, and other ignition

sources.[1][2] Use non-sparking tools when handling yttrium powder.[1][2]

Personal Hygiene: Wash hands and skin thoroughly after handling.[1][2] Do not eat, drink, or

smoke in the work area.[1][2][3]

Storage Plan
Containers: Store yttrium in tightly closed and properly labeled containers.[1][2]

Conditions: The storage area should be cool and dry.[1][2] Yttrium is sensitive to air and

moisture.[1]

Incompatible Materials: Store yttrium away from acids, acid chlorides, oxidizing agents,

halogens, and water/moisture.[1][2] Yttrium powder should be stored under an inert gas like

nitrogen.[3]

Disposal Plan
Waste Collection: Collect yttrium waste in a suitable, labeled, and closed container.[1][2]

Regulatory Compliance: All yttrium waste must be disposed of in accordance with federal,

state, and local regulations.[1][2] It may be necessary to dispose of yttrium as hazardous
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waste.[3]

Environmental Protection: Do not allow yttrium to enter drains or be released into the

environment.[1][2]

Professional Disposal: Contact a licensed professional waste disposal service for the final

disposal of yttrium waste.

Emergency Protocols
Spill Response

Evacuate and Isolate: Evacuate non-essential personnel from the spill area and provide

ventilation.[2][3]

Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][2]

Containment and Cleanup:

Wear the appropriate personal protective equipment as specified in the table above.[1][2]

Avoid creating dust.[1][2]

Use non-sparking tools and natural bristle brushes to sweep or scoop the spilled material.

[1][2]

Place the collected material into a closed container for disposal.[1][2]

Decontamination: Ventilate and wash the spill area after the cleanup is complete.[3]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1][2]

Skin Contact: Remove contaminated clothing. Brush the material off the skin and wash the

affected area with soap and water. Seek medical attention if irritation persists.[1][2]
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Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes,

including under the upper and lower eyelids. Seek medical attention.[1][2]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1][2]

Firefighting Measures
Extinguishing Media: Use a Class D dry powder extinguishing agent.[1][2]

Unsuitable Extinguishing Media: Do not use water, as yttrium may react with water under

fire conditions to liberate flammable hydrogen gas.[1][2]

Protective Equipment: Firefighters should wear a full-face, self-contained breathing

apparatus (SCBA) and full protective clothing.[1][2]

Safety Workflow for Handling Yttrium
The following diagram outlines the standard workflow for safely handling yttrium in a

laboratory setting.
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Safe handling workflow for Yttrium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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